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Compound of Interest

Compound Name: Esomeprazole magnesium salt

CAS No.: 217087-10-0

Cat. No.: B1257141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Esomeprazole, the S-isomer of omeprazole, is a proton pump inhibitor (PPI) that effectively

suppresses gastric acid secretion.[1] It is widely used for the treatment of gastroesophageal

reflux disease (GERD), peptic ulcers, and other acid-related disorders.[2][3] A significant

challenge in the oral delivery of esomeprazole magnesium trihydrate is its inherent instability in

acidic environments. Exposure to the low pH of the stomach leads to rapid degradation, which

significantly reduces the drug's bioavailability.[4]

To overcome this, esomeprazole is formulated as a delayed-release dosage form, most

commonly as an enteric-coated tablet. The enteric coating is a pH-sensitive polymer barrier

that remains intact in the acidic milieu of the stomach but dissolves in the more neutral pH of

the small intestine, ensuring the drug is released at its primary site of absorption.[5] This

document provides a comprehensive overview of the formulation strategies, manufacturing
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protocols, and quality control tests for developing robust esomeprazole magnesium trihydrate

enteric-coated tablets.

Mechanism of Action: Proton Pump Inhibition
Esomeprazole exerts its therapeutic effect by irreversibly inhibiting the H+/K+-ATPase enzyme

system, also known as the proton pump, located on the secretory surface of gastric parietal

cells.[1][6] This enzyme represents the final step in the pathway of gastric acid secretion.[7]

After absorption in the small intestine, esomeprazole is transported to the parietal cells, where

the acidic environment of the secretory canaliculi catalyzes its conversion into the active

sulfenamide form.[3] This active form then forms a covalent disulfide bond with cysteine

residues on the H+/K+-ATPase, inactivating the pump and thereby blocking the secretion of

hydrogen ions into the gastric lumen.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1257141?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK100896/
https://www.ncbi.nlm.nih.gov/books/NBK100896/
https://www.youtube.com/watch?v=lDPlczm88nQ
https://synapse.patsnap.com/article/what-is-the-mechanism-of-esomeprazole-sodium
https://juniperpublishers.com/jpcr/pdf/JPCR.MS.ID.555808.pdf
https://ijprajournal.com/issue_dcp/Polymers%20Used%20In%20Enteric%20Coating%20An%20Overview.pdf
https://www.clevelandclinicmeded.com/medicalpubs/pharmacy/julyaugust2001/esomeprazole.htm
https://www.clevelandclinicmeded.com/medicalpubs/pharmacy/julyaugust2001/esomeprazole.htm
https://www.mdpi.com/1999-4923/12/7/670
https://www.benchchem.com/product/b1257141/docs#application-notes-and-protocols-formulation-of-esomeprazole-magnesium-trihydrate-enteric-coated-tablets
https://www.benchchem.com/product/b1257141/docs#application-notes-and-protocols-formulation-of-esomeprazole-magnesium-trihydrate-enteric-coated-tablets
https://www.benchchem.com/product/b1257141/docs#application-notes-and-protocols-formulation-of-esomeprazole-magnesium-trihydrate-enteric-coated-tablets
https://www.benchchem.com/product/b1257141/docs#application-notes-and-protocols-formulation-of-esomeprazole-magnesium-trihydrate-enteric-coated-tablets
https://www.benchchem.com/product/b1257141?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257141?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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